N-(1-Methyl-3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl)acetamide dihydrochloride

• IUPAC Name: N-(2-methyl-5-piperidin-4-yl-1,2,4-triazol-3-yl)acetamide;dihydrochloride
• InChI: InChI=1S/C10H17N5O.2ClH/c1-7(16)12-10-13-9(14-15(10)2)8-3-5-11-6-4-8;;/h8,11H,3-6H2,1-2H3,(H,12,13,14,16);2*1H
• InChI Key: KRRRNZBLEDLYIM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=NN1C)C2CCNCC2.Cl.Cl
• Molecular Formula: C10H19Cl2N5O
• Molecular Weight: 296.19 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Recent scientific literature summarizes intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidine derivatives are synthesized through various intra- and intermolecular reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a piperidine derivative would depend on its specific structure. Generally, piperidines are used as building blocks and reagents in synthesizing organic compounds.

Scientific Research Applications

• Anticancer Agents : Jin et al. synthesized a series of N-(piperidine-4-yl) benzamide compounds and investigated their effects against cancer cells. .

Synthetic Chemistry and Methodology

Efficient methods for synthesizing piperidine derivatives are essential for drug development. Recent advances include:

• Cyclization Reactions : Researchers have explored cyclization strategies for constructing piperidines. .
• Multicomponent Reactions : Scientists have developed multicomponent reactions leading to substituted piperidines. .
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Biological Evaluation and Pharmacology

Understanding the biological activity of piperidine-containing compounds is crucial. Researchers have explored the pharmacological potential of synthetic and natural piperidines:

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Mechanism of Action

Target of Action

It is known that piperidine derivatives, which this compound is a part of, have been utilized in various ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-alzheimer, antipsychotic and/or anticoagulant agents .

Mode of Action

Piperidine derivatives are known to bind with high affinity to multiple receptors, which can lead to various pharmacological effects .

Biochemical Pathways

It is known that piperidine derivatives can have diverse biological and clinical applications .

Pharmacokinetics

The pharmacokinetic properties of piperidine derivatives are generally influenced by their chemical structure and the presence of functional groups .

Result of Action

Piperidine derivatives are known to exhibit a wide range of biological activities, including anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic effects .

Action Environment

It is known that the biological activity of piperidine derivatives can be influenced by various factors, including the presence of other compounds, ph, temperature, and the specific biological environment .

Future Directions

Piperidine derivatives continue to be a focus of research due to their importance in drug design. Future directions may include the development of new synthesis methods, exploration of new biological activities, and the design of new drugs.